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Compound of Interest

Compound Name: Neopentyl glycol diacrylate

Cat. No.: B1215655 Get Quote

An In-depth Technical Guide to Neopentyl Glycol Diacrylate (NPGDA)

Introduction
Neopentyl glycol diacrylate (NPGDA) is a difunctional monomer characterized by a neopentyl

glycol backbone with two acrylate functional groups. Its unique structure, featuring a quaternary

carbon, imparts significant thermal stability, weather resistance, and hydrolytic stability to the

polymers it forms. NPGDA is a low-viscosity, fast-curing liquid that readily undergoes

polymerization upon exposure to ultraviolet (UV) light or electron beam (EB) radiation.[1][2]

These properties make it a crucial component in a wide array of applications, including

radiation-cured coatings, inks, adhesives, and photopolymers.[3][4] This guide provides a

comprehensive overview of its chemical structure, properties, synthesis, and key experimental

protocols relevant to researchers and scientists.

Chemical Structure and Identification
NPGDA is formed from the esterification of neopentyl glycol with two molecules of acrylic acid.

[5] The chemical formula for NPGDA is C₁₁H₁₆O₄.[3][6]

Table 1: Chemical Identification and Nomenclature of NPGDA
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Identifier Value

IUPAC Name
(2,2-dimethyl-3-prop-2-enoyloxypropyl) prop-2-

enoate[7]

CAS Number 2223-82-7[6][8]

Molecular Formula C₁₁H₁₆O₄[3][4]

Molecular Weight 212.24 g/mol [3][6][8]

Synonyms
2,2-Dimethyl-1,3-propanediol diacrylate,

NPGDA, SR 247[4][7]

InChI Key MXFQRSUWYYSPOC-UHFFFAOYSA-N[8]

SMILES String CC(C)(COC(=O)C=C)COC(=O)C=C[8]

The logical relationship for the synthesis of NPGDA is visualized below.
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Neopentyl Glycol
+

2x Acrylic Acid

Esterification Reaction
(Catalyst, e.g., p-toluenesulfonic acid)

Input

Neopentyl Glycol Diacrylate (NPGDA)
+

2x Water

Output
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1. Initiation

2. Propagation

3. Termination

Photoinitiator (I)

Free Radicals (2R•)

UV Light (hν)

NPGDA Monomer (M)

Activated Monomer (RM•)

Radical Attack

Growing Polymer Chain (RMₙ•) NPGDA Monomer (M)

Elongated Chain (RMₙ₊₁•)

Addition of Monomer

Polymer Chain (P•) Polymer Chain (P'•)

Crosslinked Polymer (P-P')

Combination

 

1. Formulation Prep:
Mix NPGDA with 2% (w/w)

photoinitiator.

2. Film Application:
Apply a 50 µm film onto

a pre-weighed glass plate.

3. UV Curing:
Expose film to UV light

(e.g., 1 J/cm²).

4. Initial Weighing:
Record the weight of the

cured film (W₁).

5. Solvent Extraction:
Immerse the film in acetone

for 24 hours to remove
soluble fractions.

6. Drying:
Dry the insoluble film in a

vacuum oven at 60°C
until constant weight.

7. Final Weighing:
Record the final weight of

the dry, insoluble film (W₂).

8. Calculation:
Gel Content (%) =

(W₂ / W₁) * 100

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

